1-Chloro-2-(chloromethyl)-1-fluoro-2,3-dimethylcyclopropane

• Molecular Formula: C6H9Cl2F
• Molecular Weight: 171.04 g/mol
• IUPAC Name: 1-chloro-2-(chloromethyl)-1-fluoro-2,3-dimethylcyclopropane
• InChI: InChI=1S/C6H9Cl2F/c1-4-5(2,3-7)6(4,8)9/h4H,3H2,1-2H3
• InChI Key: UVXJGZYIXRDVNH-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C1(F)Cl)(C)CCl

Description

1-Chloro-2-(chloromethyl)-1-fluoro-2,3-dimethylcyclopropane (CAS 1824329-87-4) is a specialized cyclopropane derivative of significant interest in research and development, particularly within agricultural chemistry. This compound features a molecular formula of C 6 H 9 Cl 2 F and a molecular weight of 171.04 g/mol. Its structure incorporates multiple halogens and a cyclopropane ring, a combination known to be valuable for creating bioactive molecules. The core cyclopropane structure is a well-established active fragment in medicinal and pesticide chemistry. Compounds containing cyclopropane motifs have demonstrated a broad spectrum of efficacious biological activities, including insecticidal, fungicidal, herbicidal, and plant growth-regulating properties. The high ring strain and unsaturation of the cyclopropane ring can enhance metabolic stability and improve the affinity between a molecule and its target receptor. The strategic incorporation of fluorine and chlorine atoms is a common tactic in agrochemical research, as it can profoundly influence a compound's physicochemical properties, bioavailability, and persistence. Recent research efforts continue to highlight cyclopropane as a key fragment for designing and synthesizing novel, highly active agricultural agents with potentially improved toxicological and environmental profiles. This product is provided For Research Use Only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers are responsible for handling this compound in accordance with all applicable laboratory safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Chloro-2-(chloromethyl)-1-fluoro-2,3-dimethylcyclopropane typically involves the cyclopropanation of suitable precursors. One common method is the reaction of 1,1-dichloro-2,3-dimethylpropane with a fluorinating agent under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a transition metal complex, to facilitate the formation of the cyclopropane ring.

Industrial Production Methods: Industrial production of this compound may involve large-scale cyclopropanation reactions using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors

Biological Activity

1-Chloro-2-(chloromethyl)-1-fluoro-2,3-dimethylcyclopropane, with the CAS number 1824329-87-4, is an organofluorine compound that has garnered attention for its potential biological activities. This article explores its biological properties, synthesis routes, and relevant research findings.

• Molecular Formula : C6H9Cl2F
• Molecular Weight : 171.04 g/mol
• Structure : The compound features a cyclopropane ring with chlorine and fluorine substituents, which may influence its reactivity and biological interactions.

Synthesis and Derivatives

The synthesis of 1-chloro-2-(chloromethyl)-1-fluoro-2,3-dimethylcyclopropane typically involves chlorination and fluorination processes. The synthetic pathways can lead to various derivatives that may exhibit different biological activities. Understanding these pathways is crucial for exploring the compound's potential applications in pharmaceuticals and agrochemicals.

Cytotoxicity Studies

Cytotoxicity assays are essential for evaluating the safety and efficacy of new compounds. Preliminary findings suggest that halogenated cyclopropanes can induce cytotoxic effects in cancer cell lines. For example, studies on structurally related compounds have shown that they can inhibit cell proliferation and induce apoptosis in human cancer cells . Further research is necessary to establish the specific cytotoxic mechanisms of 1-chloro-2-(chloromethyl)-1-fluoro-2,3-dimethylcyclopropane.

Neuroactive Effects

There is growing interest in the neuroactive properties of halogenated compounds. Research indicates that certain chlorinated cyclopropanes may interact with neurotransmitter systems, potentially influencing mood and behavior. For instance, metabolites of similar compounds have been studied for their effects on serotonin receptors, suggesting a possible avenue for exploring the neuropharmacological effects of 1-chloro-2-(chloromethyl)-1-fluoro-2,3-dimethylcyclopropane .

Case Studies and Research Findings

A few key studies highlight the biological activity of halogenated cyclopropanes:

Study	Findings
Antimicrobial Activity	Chlorinated derivatives showed significant bactericidal effects against E. coli and S. aureus, indicating potential use as disinfectants or preservatives .
Cytotoxic Effects	Related compounds induced apoptosis in various cancer cell lines, suggesting a potential role in cancer therapy .
Neuroactive Properties	Some metabolites exhibited interactions with serotonin receptors, hinting at possible antidepressant-like effects .

Comparison with Similar Compounds

Structural and Substituent Differences

The following table summarizes key structural differences between the target compound and related cyclopropane derivatives:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features
1-Chloro-2-(chloromethyl)-1-fluoro-2,3-dimethylcyclopropane	Cl, F, CH2Cl, 2×CH3 at positions 1, 1, 2, 2, 3	~183.5 (calculated)	High halogen density; steric hindrance from methyl groups
3-(Chloromethyl)-1,1-difluorocyclobutane [1290625-58-9]	Cl, 2×F, CH2Cl on cyclobutane ring	~148.5	Four-membered ring; lower strain but higher volatility
1-(3-Chloro-2-fluorophenyl)cyclopropanamine [1227418-16-7]	Aromatic phenyl group with Cl and F; cyclopropane with NH2	185.62	Aromatic conjugation; potential pharmacological activity
1-(2-Chloroethynyl)-1-methoxy-2,2,3,3-tetramethylcyclopropane	Cl-C≡C, OCH3, 4×CH3	186.68	Ethynyl group enhances rigidity; methoxy group introduces polarity
(1R,3R)-3-[(Z)-2-chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate [92880-79-0]	Trifluoropropenyl, ester group, CH3	~382.8 (estimated)	Fluorinated alkene; ester functionality for bioactivity

Physicochemical Properties

• Electron Effects : The fluorine atom’s electronegativity reduces electron density at the ring, while chlorine and chloromethyl groups enhance electrophilicity. This contrasts with compounds like 1-(3-chloro-2-fluorophenyl)cyclopropanamine, where the aromatic ring delocalizes electron density .
• Volatility : Halogenated cyclopropanes generally exhibit lower volatility due to higher molecular weights. For instance, 1-chloro-2,2-difluoropropane (C3H5ClF2) is more volatile than the target compound owing to its simpler structure .